Cas no 1817720-66-3 (Quinazoline, 2-(7-methyl-1H-indol-3-yl)-)

• Product Name: Quinazoline, 2-(7-methyl-1H-indol-3-yl)-
• CAS No: 1817720-66-3
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 5152654
• PubChem ID: 118449833
• Update Time: 2025-11-02

Quinazoline, 2-(7-methyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-(7-methyl-1H-indol-3-yl)-

• Inchi： 1S/C17H13N3/c1-11-5-4-7-13-14(10-18-16(11)13)17-19-9-12-6-2-3-8-15(12)20-17/h2-10,18H,1H3
• InChI Key： IBQWHHTXWMSMMG-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=CN=C1C1C2=C(NC=1)C(C)=CC=C2

Additional information on Quinazoline, 2-(7-methyl-1H-indol-3-yl)-

Exploring the Potential of Quinazoline, 2-(7-methyl-1H-indol-3-yl)- (CAS No. 1817720-66-3) in Modern Research

The compound Quinazoline, 2-(7-methyl-1H-indol-3-yl)- (CAS No. 1817720-66-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This heterocyclic compound combines the quinazoline and indole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its role as a building block for novel drug candidates, especially in the fields of oncology and neurology.

One of the most searched topics related to Quinazoline derivatives is their potential as kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. The structural flexibility of 2-(7-methyl-1H-indol-3-yl)-quinazoline makes it an attractive scaffold for designing selective kinase inhibitors. Recent studies have explored its interactions with various kinase targets, addressing common search queries like "quinazoline-based kinase inhibitors" and "indole-quinazoline hybrids in drug discovery."

Another trending area of interest is the compound's potential in neurodegenerative disease research. With increasing global attention on Alzheimer's and Parkinson's diseases, scientists are investigating how Quinazoline-indole hybrids might modulate key pathological pathways. The methyl group at the 7-position of the indole ring (as in 2-(7-methyl-1H-indol-3-yl)-quinazoline) appears to influence blood-brain barrier penetration, a critical factor for central nervous system-targeted therapies.

The synthetic accessibility of CAS 1817720-66-3 has also made it popular in material science applications. Organic electronic devices, particularly OLEDs (Organic Light-Emitting Diodes), benefit from the electron-transporting properties of quinazoline derivatives. The indole moiety contributes to the compound's thermal stability, addressing frequent searches about "stable organic semiconductors" and "quinazoline-based emitting materials."

From a chemical perspective, the 2-(7-methyl-1H-indol-3-yl)-quinazoline structure offers multiple sites for functionalization, allowing researchers to fine-tune its properties. This versatility responds to common questions about "modifying quinazoline cores" and "structure-activity relationships in indole-quinazoline compounds." The methyl group at the indole's 7-position often enhances metabolic stability, a crucial consideration in drug development.

Recent patent analyses reveal growing commercial interest in Quinazoline, 2-(7-methyl-1H-indol-3-yl)-, particularly in Asia and North America. Pharmaceutical companies are filing patents covering its derivatives for various therapeutic applications, reflecting the compound's potential market value. This aligns with search trends for "quinazoline patent landscape" and "emerging heterocyclic compounds in pharma."

In analytical chemistry, the characterization of CAS 1817720-66-3 presents interesting challenges and opportunities. Advanced techniques like NMR crystallography and mass spectrometry are being employed to study its solid-state properties and fragmentation patterns. These studies address analytical chemists' frequent queries about "characterizing fused heterocycles" and "mass spectral analysis of quinazoline derivatives."

The environmental fate of 2-(7-methyl-1H-indol-3-yl)-quinazoline has also become a research focus, responding to increasing concerns about pharmaceutical pollution. Biodegradation studies and ecotoxicity assessments are underway, tackling search terms like "green chemistry of nitrogen heterocycles" and "environmental persistence of medicinal compounds."

As research continues, Quinazoline, 2-(7-methyl-1H-indol-3-yl)- stands at the intersection of multiple scientific disciplines. Its unique combination of structural features addresses numerous contemporary research challenges, from targeted drug design to advanced material development. The compound's growing prominence in scientific literature and patent filings suggests it will remain a focus of innovation in the coming years.